Cas no 1698048-61-1 (1-(piperidin-4-yl)-1H-indazole hydrochloride)

• Product Name: 1-(piperidin-4-yl)-1H-indazole hydrochloride
• CAS No: 1698048-61-1
• CID: 4611510
• PubChem ID: 126485954
• Update Time: 2025-10-28

1-(piperidin-4-yl)-1H-indazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-yl)-1h-indazole hydrochloride
• 1-(piperidin-4-yl)-1H-indazole hydrochloride

Additional information on 1-(piperidin-4-yl)-1H-indazole hydrochloride

Introduction to 1-(piperidin-4-yl)-1H-indazole hydrochloride (CAS No. 1698048-61-1)

1-(piperidin-4-yl)-1H-indazole hydrochloride (CAS No. 1698048-61-1) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and promising biological activities. This compound, featuring a piperidine moiety linked to an indazole core, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The indazole ring system is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. Its fused structure of benzene and pyrazole provides a versatile platform for functionalization, enabling the design of compounds with targeted biological effects. In particular, the presence of the piperidine group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's pharmacokinetic properties. This combination of structural features makes 1-(piperidin-4-yl)-1H-indazole hydrochloride an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(piperidin-4-yl)-1H-indazole hydrochloride and biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel therapeutic agents. The piperidine moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

Moreover, the hydrochloride salt form of 1-(piperidin-4-yl)-1H-indazole hydrochloride offers advantages in terms of formulation and administration. Its improved solubility allows for more efficient delivery systems, which can be particularly beneficial in oral or injectable formulations. This aspect is particularly relevant in the context of developing treatments for chronic diseases where long-term compliance is essential.

In the realm of drug discovery, the synthesis of derivatives of 1-(piperidin-4-yl)-1H-indazole hydrochloride has been extensively studied. Researchers have explored various modifications to the indazole core and the piperidine side chain to optimize biological activity. For instance, introduction of substituents at specific positions on the indazole ring has been shown to modulate receptor binding affinity and reduce off-target effects. These findings highlight the flexibility of this scaffold and its potential for generating structurally diverse compounds with tailored pharmacological profiles.

The pharmacological profile of 1-(piperidin-4-yl)-1H-indazole hydrochloride has been investigated through both in vitro and in vivo studies. Initial assays have revealed promising results regarding its ability to interact with specific biological targets, including enzymes and receptors implicated in neurological disorders. The compound's ability to cross the blood-brain barrier has also been explored, suggesting its potential as a central nervous system (CNS) therapeutic agent.

One particularly interesting aspect of 1-(piperidin-4-yl)-1H-indazole hydrochloride is its potential role as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases, offering a new avenue for developing targeted therapies.

Another area of interest is the compound's anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, and inhibiting inflammatory pathways has been shown to mitigate disease progression. Research suggests that 1-(piperidin-4-yl)-1H-indazole hydrochloride may modulate inflammatory responses by interacting with key mediators such as cytokines and chemokines.

The synthesis of 1-(piperidin-4-yl)-1H-indazole hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to streamline the process, making it more efficient and scalable for industrial applications. The use of catalytic methods has further improved reaction efficiency while minimizing waste generation.

In conclusion, 1-(piperidin-4-yl)-1H-indazole hydrochloride (CAS No. 1698048-61-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in drug discovery efforts aimed at addressing various diseases.